2-(2-fluorophenoxy)-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]acetamide
• InChI: InChI=1S/C20H18FNO4/c21-16-4-1-2-5-19(16)26-13-20(24)22-12-17(23)14-7-9-15(10-8-14)18-6-3-11-25-18/h1-11,17,23H,12-13H2,(H,22,24)
• InChI Key: KBZYPUOGPCTEIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O)F
• Molecular Formula: C20H18FNO4
• Molecular Weight: 355.4 g/mol

Description

The compound “2-(2-fluorophenoxy)-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}acetamide” is a complex organic molecule that contains several functional groups, including a furan ring, a phenyl ring, an acetamide group, and a fluorophenoxy group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of organic reactions involving the coupling of the appropriate furan, phenyl, and acetamide precursors.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a furan ring, a phenyl ring, and an acetamide group. The fluorine atom attached to the phenyl ring would likely have a significant impact on the electronic properties of the molecule.

Chemical Reactions Analysis

Furan rings can undergo a variety of reactions, including electrophilic aromatic substitution and oxidation. The acetamide group could also participate in various reactions, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar acetamide group and the aromatic furan and phenyl rings could impact its solubility, boiling point, and melting point.

Scientific Research Applications

Antibacterial Activity

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Antimicrobial Drugs

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Oxidation Catalysts

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Organic Synthesis

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Epoxy Resins

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Therapeutic Advantages

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Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity and potential biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its potential biological activity, studying its reactivity, and developing methods for its synthesis.